3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide

• IUPAC Name: 3-(2-fluorophenyl)-N-[2-(2-methylimidazol-1-yl)ethyl]-3-phenylpropanamide
• InChI: InChI=1S/C21H22FN3O/c1-16-23-11-13-25(16)14-12-24-21(26)15-19(17-7-3-2-4-8-17)18-9-5-6-10-20(18)22/h2-11,13,19H,12,14-15H2,1H3,(H,24,26)
• InChI Key: SWZQUFYKGDJEBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CCNC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3F
• Molecular Formula: C21H22FN3O
• Molecular Weight: 351.4 g/mol

Description

3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide, also known as FIMEPIN, is a chemical compound that has been widely studied for its potential therapeutic applications. FIMEPIN is a selective antagonist of the TRPV1 receptor, which is involved in pain perception and inflammation.

Mechanism of Action

3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide acts as a selective antagonist of the TRPV1 receptor, which is a non-selective cation channel that is involved in pain perception and inflammation. The TRPV1 receptor is activated by various stimuli, including heat, acid, and capsaicin. 3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide selectively blocks the TRPV1 receptor, leading to a reduction in pain perception and inflammation.
Biochemical and Physiological Effects:
3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide has been shown to have potent analgesic and anti-inflammatory effects in various animal models. 3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide has been shown to reduce pain perception and inflammation in models of neuropathic pain, inflammatory pain, and migraine. 3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide has also been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide has several advantages for lab experiments. It is a selective antagonist of the TRPV1 receptor, which allows for the study of the specific role of this receptor in pain perception and inflammation. 3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide has also been shown to have a favorable safety profile, which allows for the study of its potential therapeutic applications. However, 3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide has some limitations for lab experiments. It is a complex molecule that requires a multistep synthesis, which can be challenging and time-consuming. 3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide is also relatively expensive, which can limit its use in some experiments.

Future Directions

3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide has several potential future directions for research. One direction is the study of its potential therapeutic applications in the treatment of pain and inflammation. 3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide has shown promising results in animal models, and further studies are needed to determine its efficacy and safety in humans. Another direction is the study of the TRPV1 receptor and its role in pain and inflammation. 3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide can be used as a tool to study the specific role of the TRPV1 receptor in various pain conditions. Finally, 3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide can be used as a starting point for the development of new TRPV1 receptor antagonists with improved efficacy and safety profiles.

Synthesis Methods

3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide can be synthesized through a multistep process starting from commercially available starting materials. The synthesis involves the formation of a key intermediate, which is then coupled with a phenylpropanamide moiety through a palladium-catalyzed reaction. The final product is obtained through purification by column chromatography.

Scientific Research Applications

3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide has been extensively studied for its potential therapeutic applications in the treatment of pain and inflammation. The TRPV1 receptor is involved in the sensation of pain and is upregulated in various pain conditions. 3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide has been shown to selectively block the TRPV1 receptor, leading to a reduction in pain perception and inflammation. 3-(2-fluorophenyl)-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-3-phenylpropanamide has also been studied for its potential use in the treatment of neuropathic pain, migraine, and other pain conditions.